Cas no 154163-39-0 (9-{(benzyloxy)carbonylamino}nonanoic acid)

• Product Name: 9-{(benzyloxy)carbonylamino}nonanoic acid
• CAS No: 154163-39-0
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• MDL: MFCD31916135
• CID: 2779243
• PubChem ID: 13575661
• Update Time: 2025-10-30

9-{(benzyloxy)carbonylamino}nonanoic acid Chemical and Physical Properties

Names and Identifiers

• 9-{(benzyloxy)carbonylamino}nonanoic acid
• MS-21816
• EN300-23605461
• A1-18785
• DTXSID40544211
• 154163-39-0
• 9-{[(Benzyloxy)carbonyl]amino}nonanoic acid
• 9-(Cbz-amino)nonanoic acid
• AKOS037655048
• Nonanoic acid, 9-[[(phenylmethoxy)carbonyl]amino]-
• SCHEMBL4858734
• 9-(((Benzyloxy)carbonyl)amino)nonanoic acid

• MDL： MFCD31916135
• Inchi： 1S/C17H25NO4/c19-16(20)12-8-3-1-2-4-9-13-18-17(21)22-14-15-10-6-5-7-11-15/h5-7,10-11H,1-4,8-9,12-14H2,(H,18,21)(H,19,20)
• InChI Key： XGXLFKLBUANDER-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 307.17835828Da
• Monoisotopic Mass: 307.17835828Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 9-{(benzyloxy)carbonylamino}nonanoic acid

Recent Advances in the Application of 9-{(benzyloxy)carbonylamino}nonanoic acid (CAS: 154163-39-0) in Chemical Biology and Pharmaceutical Research

The compound 9-{(benzyloxy)carbonylamino}nonanoic acid (CAS: 154163-39-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This ω-N-Cbz-protected amino acid derivative serves as a versatile building block in peptide synthesis and drug development. Recent studies have highlighted its potential applications in targeted drug delivery systems, particularly due to its amphiphilic properties and ability to conjugate with various therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 154163-39-0 in the development of novel prodrugs for cancer therapy. Researchers utilized this compound as a linker to connect cytotoxic agents with tumor-targeting peptides, resulting in conjugates with improved pharmacokinetic profiles and reduced off-target effects. The Cbz-protected amino group provided selective deprotection capabilities, enabling controlled release of the active drug at the target site.

In the field of antimicrobial research, a team from MIT reported in ACS Infectious Diseases (2024) the successful incorporation of 9-{(benzyloxy)carbonylamino}nonanoic acid into antimicrobial peptide analogs. The extended hydrophobic chain of this compound enhanced membrane permeability while maintaining the structural integrity of the peptides, leading to improved activity against drug-resistant bacterial strains. This approach offers promising solutions to the growing challenge of antibiotic resistance.

The compound's role in material science has also been explored. A Nature Materials publication (2023) described its use in creating self-assembling peptide-based hydrogels for tissue engineering applications. The researchers found that the specific chain length and protected amino group of 154163-39-0 contributed to the formation of stable, biocompatible matrices that could support cell growth and differentiation.

Recent synthetic methodology developments have focused on more efficient production routes for 9-{(benzyloxy)carbonylamino}nonanoic acid. A Green Chemistry (2024) paper presented an enzymatic synthesis approach that reduced waste generation and improved yield compared to traditional chemical methods. This advancement addresses both economic and environmental concerns in large-scale production of this valuable intermediate.

Looking forward, the unique properties of 154163-39-0 continue to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) technology for targeted protein degradation, as well as in the development of novel vaccine adjuvants. The compound's versatility and favorable physicochemical characteristics ensure its ongoing relevance in cutting-edge pharmaceutical research.